![molecular formula C19H14N2O5S B1241971 4-[(1Z,3Z)-2,3-diisocyano-4-(4-methoxyphenyl)buta-1,3-dien-1-yl]phenyl hydrogen sulfate](/img/structure/B1241971.png)
4-[(1Z,3Z)-2,3-diisocyano-4-(4-methoxyphenyl)buta-1,3-dien-1-yl]phenyl hydrogen sulfate
Overview
Description
BU-4704 is an aryl sulfate that is phenyl hydrogen sulfate substituted by a (1Z,3Z)-2,3-diisocyano-4-(4-methoxyphenyl)buta-1,3-dien-1-yl group at position 4. An Aspergillus metabolite isolated from Aspergillus and Aspergillus fumigatus. It has a role as an Aspergillus metabolite. It is an aryl sulfate, an aromatic ether and an isocyanide.
Scientific Research Applications
Electrochemical Applications
The compound has been studied for its electrochemical applications, particularly in the context of electrocatalytic hydrogenation. For instance, a related compound, 4-(4-hydroxyphenyl)buten-2-one, was electrochemically hydrogenated at a nickel cathode in a study by Bryan & Grimshaw (1997). This process could potentially be applied to the hydrogenation of similar compounds like 4-[(1Z,3Z)-2,3-diisocyano-4-(4-methoxyphenyl)buta-1,3-dien-1-yl]phenyl hydrogen sulfate.
Optical and Material Science
In the field of materials science and optics, related compounds have been studied for their fluorescent properties and applications in micelles and vesicles. For example, Singh & Darshi (2002) explored the fluorescence probe properties of similar compounds in different media, which could have implications for the compound Singh & Darshi (2002).
Antibacterial and Antiviral Properties
A study on a similar compound, 1-(p-hydroxyphenyl)-2, 3-diisocyano-4-(p-methoxyphenyl)-buta-l, 3-diene, showed antibacterial and antiviral properties. This suggests that 4-[(1Z,3Z)-2,3-diisocyano-4-(4-methoxyphenyl)buta-1,3-dien-1-yl]phenyl hydrogen sulfate may also possess similar properties and could be of interest in pharmaceutical research Ando, Tamura, & Arima (1968).
properties
Product Name |
4-[(1Z,3Z)-2,3-diisocyano-4-(4-methoxyphenyl)buta-1,3-dien-1-yl]phenyl hydrogen sulfate |
|---|---|
Molecular Formula |
C19H14N2O5S |
Molecular Weight |
382.4 g/mol |
IUPAC Name |
[4-[(1Z,3Z)-2,3-diisocyano-4-(4-methoxyphenyl)buta-1,3-dienyl]phenyl] hydrogen sulfate |
InChI |
InChI=1S/C19H14N2O5S/c1-20-18(12-14-4-8-16(25-3)9-5-14)19(21-2)13-15-6-10-17(11-7-15)26-27(22,23)24/h4-13H,3H3,(H,22,23,24)/b18-12-,19-13- |
InChI Key |
AFDVXUYMZKBPPT-BKHHGCLFSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C(/C(=C/C2=CC=C(C=C2)OS(=O)(=O)O)/[N+]#[C-])\[N+]#[C-] |
Canonical SMILES |
COC1=CC=C(C=C1)C=C(C(=CC2=CC=C(C=C2)OS(=O)(=O)O)[N+]#[C-])[N+]#[C-] |
synonyms |
1-(4-methoxyphenyl)-4-(4-hydroxysulfonyloxyphenyl)-2,3-diisocyano-1,3-butadiene BU 4704 BU-4704 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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